8-Chloroindolo[2,1-b]quinazoline-6,12-dione

• Molecular Formula: C15H7ClN2O2
• Molecular Weight: 282.68 g/mol
• IUPAC Name: 8-chloroindolo[2,1-b]quinazoline-6,12-dione
• InChI: InChI=1S/C15H7ClN2O2/c16-8-5-6-12-10(7-8)13(19)14-17-11-4-2-1-3-9(11)15(20)18(12)14/h1-7H
• InChI Key: WUCIHZUJKXUKMW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N3C4=C(C=C(C=C4)Cl)C(=O)C3=N2

Description

8-Chloroindolo[2,1-b]quinazoline-6,12-dione is a useful research compound. Its molecular formula is C15H7ClN2O2 and its molecular weight is 282.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Using the procedure in Example 12 and substituting isatoic anhydride for 5-chloroisatoic anhydride and 5-chloroisatin for 5-fluoroisatin gave the title compound in 39% crude yield: mp 295°-296° C.; 1H NMR (300 MHz, DMSO-d6) δ 8.46-8.53 (m, 1H), 8.33 (d, 1H), 7.96 (d, 2H), 7.69-7.84 (m, 3H); MS (M+H)+ 283.